Cas no 1804866-54-3 (2-(Chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804866-54-3
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4837327
• Update Time: 2025-06-09

2-(Chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4ClF3INO3/c9-2-4-3(7(15)16)1-5(6(13)14-4)17-8(10,11)12/h1H,2H2,(H,15,16)
• InChI Key： OCJVOPGHCUVQSF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)O)C(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

2-(Chloromethyl)-6-Iodo-5-(Trifluoromethoxy)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-Iodo-5-(Trifluoromethoxy)Pyridine-3-Carboxylic Acid (CAS No: 1804866-54-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 2, an iodo group at position 6, and a trifluoromethoxy group at position 5, along with a carboxylic acid group at position 3.

The pyridine ring serves as the core structure of this compound, providing a rigid and planar framework that facilitates various chemical interactions. The chloromethyl group introduces a reactive site, enabling further functionalization through nucleophilic substitution reactions. The iodo group is known for its high electrophilicity and plays a crucial role in directing electronic effects within the molecule. The trifluoromethoxy group, on the other hand, contributes to the molecule's stability and enhances its lipophilicity due to the electron-withdrawing nature of the trifluoromethyl group.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The carboxylic acid group can be converted into various bioisosteres, such as esters or amides, to improve pharmacokinetic properties like solubility and bioavailability. Moreover, the presence of halogen atoms (chlorine and iodine) in the molecule makes it an excellent candidate for exploring halogen bonding interactions, which are increasingly recognized as important in drug design.

From a synthetic perspective, this compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and cross-coupling reactions. The synthesis typically begins with the preparation of a pyridine derivative containing the necessary substituents, followed by functionalization at specific positions to introduce the chloromethyl and trifluoromethoxy groups.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit certain protein kinases involved in cancer progression, making it a potential lead compound for anti-cancer drug development.

In terms of environmental impact, this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

Overall, 2-(Chloromethyl)-6-Iodo-5-(Trifluoromethoxy)Pyridine-3-Carboxylic Acid represents a versatile building block for advanced chemical research and development.